![molecular formula C18H22N4O2 B2651686 1-(4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)-2-(pyridin-3-yl)ethanone CAS No. 2034431-77-9](/img/structure/B2651686.png)
1-(4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)-2-(pyridin-3-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)-2-(pyridin-3-yl)ethanone, commonly known as Compound A, is a chemical compound with potential applications in scientific research. It is a small molecule inhibitor that targets a specific protein in the human body, making it a promising candidate for the development of new drugs.
Scientific Research Applications
- BML-2841 has demonstrated promising anticancer effects. Researchers have explored its ability to inhibit specific cancer cell lines, such as breast, lung, and colon cancer cells. Mechanistically, it interferes with cell cycle progression and induces apoptosis, making it a potential candidate for targeted cancer therapies .
- Studies suggest that BML-2841 may have neuroprotective properties. It has been investigated in models of neurodegenerative diseases like Alzheimer’s and Parkinson’s. Its antioxidant and anti-inflammatory actions could help mitigate neuronal damage and improve cognitive function .
- BML-2841 exhibits anti-inflammatory effects by modulating key pathways involved in inflammation. Researchers have explored its potential in conditions like rheumatoid arthritis and inflammatory bowel disease. It may suppress pro-inflammatory cytokines and reduce tissue damage .
- The compound’s impact on cardiovascular health has been studied. BML-2841 may influence vascular smooth muscle cells, affecting blood vessel tone and potentially preventing atherosclerosis. Its vasodilatory properties are of interest for hypertension management .
- Investigations have highlighted BML-2841’s antiviral activity against certain viruses, including herpes simplex virus (HSV). It interferes with viral replication and may serve as a lead compound for developing novel antiviral agents .
- BML-2841 serves as a valuable tool compound in chemical biology and medicinal chemistry research. Scientists use it to explore protein-ligand interactions, drug design, and structure-activity relationships. Its unique scaffold contributes to understanding molecular mechanisms .
Anticancer Properties
Neuroprotection and Neurodegenerative Diseases
Anti-Inflammatory Activity
Cardiovascular Research
Antiviral Potential
Chemical Biology and Medicinal Chemistry
properties
IUPAC Name |
1-[4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]-2-pyridin-3-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O2/c1-13-10-17(21-14(2)20-13)24-16-5-8-22(9-6-16)18(23)11-15-4-3-7-19-12-15/h3-4,7,10,12,16H,5-6,8-9,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USDSMOPQXYIGHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C)OC2CCN(CC2)C(=O)CC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)-2-(pyridin-3-yl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.